Cas no 856860-16-7 (1,5-Dimethyl-1H-pyrazole-4-carbonitrile)

1,5-Dimethyl-1H-pyrazole-4-carbonitrile structure
856860-16-7 structure
Product Name:1,5-Dimethyl-1H-pyrazole-4-carbonitrile
CAS No:856860-16-7
MF:C6H7N3
MW:121.139880418777
MDL:MFCD04969708
CID:1077249
PubChem ID:4913196
Update Time:2024-01-03

1,5-Dimethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dimethyl-1H-pyrazole-4-carbonitrile
    • 1,5-Dimethyl-1H-pyrazole-4-carbonitrile (ACI)
    • 1,5-Dimethylpyrazole-4-carbonitrile
    • MDL： MFCD04969708
    • Inchi： 1S/C6H7N3/c1-5-6(3-7)4-8-9(5)2/h4H,1-2H3
    • InChI Key： WFJIZCZXTPDLEO-UHFFFAOYSA-N
    • SMILES： N#CC1=C(C)N(C)N=C1

Computed Properties

  • Exact Mass: 121.063997236 g/mol
  • Monoisotopic Mass: 121.063997236 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 121.14
  • XLogP3: 0.4
  • Topological Polar Surface Area: 41.6Ų

1,5-Dimethyl-1H-pyrazole-4-carbonitrile Pricemore >>

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1,5-Dimethyl-1H-pyrazole-4-carbonitrile Production Method

Production Method 1

278602-14-5 278602-14-5
856860-16-7 856860-16-7
87412-96-2 87412-96-2
Reaction Conditions
1.1 10 min, rt
Reference
Utilization of 2-ethoxymethylene-3-oxobutanenitrile in the synthesis of heterocycles possessing biological activity
Cernuchova, Petra; et al, Tetrahedron, 2005, 61(22), 5379-5387

1,5-Dimethyl-1H-pyrazole-4-carbonitrile Raw materials

1,5-Dimethyl-1H-pyrazole-4-carbonitrile Preparation Products

1,5-Dimethyl-1H-pyrazole-4-carbonitrile Related Literature

856860-16-7 (1,5-Dimethyl-1H-pyrazole-4-carbonitrile) Related Products

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